2,3-dimethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 2,3-dimethyl-1-oxo-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C14H11N3O/c1-8-9(2)14(18)17-12-6-4-3-5-11(12)16-13(17)10(8)7-15/h3-6,16H,1-2H3
• InChI Key: FWPVZPAUJVFRFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C3=CC=CC=C3NC2=C1C#N)C
• Molecular Formula: C14H11N3O
• Molecular Weight: 237.26 g/mol

Description

2,3-dimethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile is an organic compound with the molecular formula C15H12N4O. It is a heterocyclic compound that has been synthesized by various methods. This compound has been studied for its potential use in scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 2,3-dimethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. It has also been suggested that it may act as a chelator for metal ions, leading to the formation of stable complexes that can be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
Studies have shown that 2,3-dimethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has a range of biochemical and physiological effects. It has been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death. It has also been shown to inhibit the activity of various enzymes involved in cancer cell proliferation, such as matrix metalloproteinases and topoisomerases.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3-dimethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile in lab experiments is its potential as a fluorescent probe for the detection of metal ions in biological samples. Another advantage is its potential as an anticancer agent. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use as a research tool.

Future Directions

There are several future directions for the study of 2,3-dimethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile. One direction is to further investigate its potential as a fluorescent probe for the detection of metal ions in biological samples. Another direction is to optimize its use as an anticancer agent by further understanding its mechanism of action. Additionally, it may be useful to investigate its potential use in other scientific research applications, such as in the development of new materials or as a sensor for environmental pollutants.

Synthesis Methods

The synthesis of 2,3-dimethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has been achieved by several methods. One of the most common methods involves the reaction of 2,3-dimethylpyridine-1-oxide with 2-aminobenzimidazole in the presence of a suitable catalyst. Another method involves the reaction of 2,3-dimethylpyridine-1-oxide with 2-aminobenzonitrile in the presence of a suitable catalyst.

Scientific Research Applications

2,3-dimethyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has been studied for its potential use in scientific research applications. It has been shown to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples.